Cas no 2227896-08-2 (rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227896-08-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5846483
• PubChem ID: 165701328
• Update Time: 2025-07-14

rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1808859
• 2227896-08-2

• Inchi： 1S/C10H14N2O2/c1-5-8(12-4-11-5)6-7(9(13)14)10(6,2)3/h4,6-7H,1-3H3,(H,11,12)(H,13,14)/t6-,7-/m0/s1
• InChI Key： ZKLWRISBYHQTQC-BQBZGAKWSA-N
• SMILES： OC([C@@H]1[C@@H](C2=C(C)NC=N2)C1(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid

rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)-cyclopropane-1-carboxylic acid, identified by the CAS number 2227896-08-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile reactivity and biological activity.

The molecule's structure includes a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. Attached to this ring are two methyl groups at the 2-position and a carboxylic acid group at the 1-position. The imidazole moiety at the 3-position introduces additional complexity, with a methyl substituent at the 4-position of the imidazole ring. This combination of functional groups makes the compound a valuable substrate for further chemical modifications and bioactivity studies.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the imidazole ring, a common heterocyclic structure in pharmaceuticals, suggests potential applications as an antimicrobial or anti-inflammatory agent. Additionally, the cyclopropane ring's reactivity could be exploited in designing new synthetic pathways for complex molecules.

In terms of synthesis, rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)-cyclopropane-1-carboxylic acid can be prepared through various methods, including organocatalytic reactions and transition metal-catalyzed cyclopropanations. These methods not only provide efficient routes to the compound but also allow for precise control over stereochemistry, which is crucial for its biological activity.

The compound's stereochemistry plays a pivotal role in its interactions with biological systems. The (1R,3R) configuration ensures specific binding affinities to target proteins or enzymes, making it a promising candidate for enantioselective drug design. Recent advancements in chiral resolution techniques have further enhanced our ability to isolate and characterize such enantiomers with high purity.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(4-methyl-1H-imidazol-5-yl)-cyclopropane-1-carboxylic acid strong> (CAS No. < strong > 2 0 - - - - - - - - - - - - - - - - - strong >) represents a fascinating example of how structural complexity can lead to diverse chemical functionalities. Its potential applications span across multiple disciplines, from organic synthesis to pharmacology, making it an intriguing subject for further research and development. p > article > response >